![molecular formula C17H18BrNO2S B2923944 4-bromo-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)thiophene-2-carboxamide CAS No. 1797317-72-6](/img/structure/B2923944.png)
4-bromo-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)thiophene-2-carboxamide
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Overview
Description
“4-bromo-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)thiophene-2-carboxamide” is a functionalized derivative of thiophene . Thiophene derivatives have shown a wide variety of applications including in agrochemical and pharmaceutical fields . This compound is synthesized using three successive direct lithiations and a bromination reaction starting from thiophene .
Synthesis Analysis
The synthesis of this compound involves a four-step protocol starting from thiophene with an overall yield of 47% . All these lithiation reactions were carried out at −78 °C to RT over a period of 1 to 24 h based on the reactivity of the electrophile .Molecular Structure Analysis
The molecular structure of this compound includes a bromo functionality at position 4, which is a useful handle for halogen exchange or coupling chemistry . The aldehyde group in position 3 gives bench-stable derivatives that are accessible for enhanced synthetic modification . The amide group at position 2 contributes to the ease of functionalization .Physical And Chemical Properties Analysis
The compound is a yellow solid with a melting point of 163 °C–166 °C . The NMR data for this compound is also available .properties
IUPAC Name |
4-bromo-N-[(4-phenyloxan-4-yl)methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO2S/c18-14-10-15(22-11-14)16(20)19-12-17(6-8-21-9-7-17)13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJNFHBXHCDKCPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)C2=CC(=CS2)Br)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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